Cas no 946760-96-9 (3-(3-Fluorophenoxy)methylpyrrolidine)

• Product Name: 3-(3-Fluorophenoxy)methylpyrrolidine
• CAS No: 946760-96-9
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 1074760
• PubChem ID: 45075571
• Update Time: 2025-05-20

3-(3-Fluorophenoxy)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Fluorophenoxy)methyl]pyrrolidine
• SCHEMBL9923476
• A1-19866
• AKOS005264092
• 946760-96-9
• 3-(3-fluorophenoxymethyl)pyrrolidine
• 3-(3-Fluorophenoxy)methylpyrrolidine

• MDL： MFCD08687898
• Inchi： 1S/C11H14FNO/c12-10-2-1-3-11(6-10)14-8-9-4-5-13-7-9/h1-3,6,9,13H,4-5,7-8H2
• InChI Key： YPNDXAXFHBOAQA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC1CNCC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-Fluorophenoxy)methylpyrrolidine

Research Briefing on 3-(3-Fluorophenoxy)methylpyrrolidine (CAS: 946760-96-9) in Chemical Biology and Pharmaceutical Applications

3-(3-Fluorophenoxy)methylpyrrolidine (CAS: 946760-96-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its role as a building block in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The presence of the fluorophenoxy moiety enhances its pharmacokinetic properties, making it a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of 3-(3-Fluorophenoxy)methylpyrrolidine to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also explored its reactivity in various chemical transformations, highlighting its versatility as an intermediate in the synthesis of more complex molecules. These efforts are crucial for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

In the context of drug discovery, 3-(3-Fluorophenoxy)methylpyrrolidine has shown promise as a scaffold for designing novel ligands targeting neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy profiles. The fluorinated aromatic ring is believed to contribute to enhanced blood-brain barrier penetration, a critical factor for CNS-active drugs.

Another area of interest is the compound's potential role in positron emission tomography (PET) imaging. The fluorine atom in 3-(3-Fluorophenoxy)methylpyrrolidine can be replaced with fluorine-18, a radioactive isotope used in PET tracers. This modification could enable the development of new imaging agents for studying receptor distribution and function in the brain. Recent advancements in radiochemistry have facilitated the efficient incorporation of fluorine-18 into similar structures, paving the way for future research in this direction.

Despite its promising attributes, challenges remain in the development of 3-(3-Fluorophenoxy)methylpyrrolidine-based therapeutics. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this compound from bench to bedside. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential.

In conclusion, 3-(3-Fluorophenoxy)methylpyrrolidine (CAS: 946760-96-9) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and functional versatility make it a compelling subject for further investigation. As research progresses, this compound may contribute to the discovery of new treatments for CNS disorders and the development of advanced imaging tools. Continued investment in its study is warranted to unlock its full potential and address the unmet medical needs in neurology and psychiatry.